Cas no 2229398-83-6 (2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine)

• Product Name: 2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine
• CAS No: 2229398-83-6
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6010634
• PubChem ID: 165784842
• Update Time: 2025-06-15

2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine
• EN300-1786482
• 2229398-83-6

• Inchi： 1S/C7H11N3/c1-6(3-8)7-4-10(2)5-9-7/h4-5H,1,3,8H2,2H3
• InChI Key： DHWUULFQXYOCFT-UHFFFAOYSA-N
• SMILES： N1(C)C=NC(=C1)C(=C)CN

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine

Introduction to 2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine (CAS No. 2229398-83-6)

2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine, also known by its CAS number 2229398-83-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted imidazole ring and a propenylamine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The imidazole ring, a fundamental component of 2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine, is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a versatile scaffold in the design of bioactive molecules. The propenylamine moiety, on the other hand, introduces additional reactivity and functional groups that can be exploited for further chemical modifications. Together, these features position 2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine as a promising lead compound in the search for new therapeutic agents.

Recent studies have explored the potential of 2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine in various biological contexts. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. Preliminary data suggest that 2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine can selectively bind to specific GPCRs, potentially modulating their activity and downstream signaling cascades.

In addition to its potential as a GPCR modulator, 2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-amine has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving multiple cellular and molecular mechanisms, and effective anti-inflammatory agents are essential for treating various inflammatory diseases. Studies have shown that 2-(1-methyl-1H-imidazol-4-yl)prop-2-en-1-am ine can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. These findings highlight its potential as a novel anti-inflammatory agent.

The pharmacokinetic properties of 2-(1-methyl-1H-imidazol -4 - yl ) prop - 2 - en - 1 - amine strong > have also been evaluated to assess its suitability for therapeutic applications. Preliminary pharmacokinetic studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and stable plasma concentrations over time, which are desirable attributes for a drug candidate. Furthermore, the compound shows low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

In the realm of drug discovery, the structural flexibility of 2 - ( 1 - methyl - 1 H - imidazol - 4 - yl ) prop - 2 - en - 1 - amine strong > allows for the synthesis of diverse analogs through chemical modifications. This flexibility is crucial for optimizing the compound's biological activity and pharmacological properties. Researchers have synthesized several derivatives of < strong > 2 - ( 1 - methyl - 1 H - imidazol - 4 - yl ) prop - 2 - en - 1 - amine strong > by introducing different substituents on the imidazole ring or modifying the propenylamine moiety. These analogs have been screened for their biological activities, leading to the identification of compounds with enhanced potency and selectivity.

The potential applications of < strong > 2 - ( 1 - methyl - 1 H - imidazol - 4 - yl ) prop - 2 - en - 1 - amine strong > extend beyond its direct use as a therapeutic agent. It can serve as a valuable tool compound in academic research to study the biology of GPCRs and other cellular processes. Tool compounds are essential for validating target proteins and understanding their roles in disease mechanisms. By using < strong > 2 -( 1-methyl – 1 H – imidazol – 4 – yl ) prop – 2 – en – 1 – amine strong > as a probe molecule, researchers can gain insights into the functional interactions between GPCRs and their ligands.

In conclusion, < strong > 2 -( 1-methyl – 1 H – imidazol – 4 – yl ) prop – 2 – en – 1 – amine strong > ( CAS No .< strong > 229398–83–6 strong >) represents an exciting molecule with multifaceted potential in medicinal chemistry and pharmaceutical research . Its unique structural features , coupled with promising biological activities , make it an attractive candidate for further investigation . Ongoing research efforts aim to elucidate its full therapeutic potential , optimize its properties through chemical modifications , and explore its utility as a tool compound in academic research . As new findings continue to emerge , this compound is poised to contribute significantly to advancements in drug discovery and development . p >